Cas no 1804634-45-4 (Methyl 2-hydroxy-6-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate)

Methyl 2-hydroxy-6-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate is a halogenated pyridine derivative with a trifluoromethoxy substituent, offering unique reactivity and stability for synthetic applications. The presence of iodine at the 6-position enhances its utility in cross-coupling reactions, while the 2-hydroxy and 3-carboxylate groups provide versatile functionalization sites. The trifluoromethoxy moiety contributes to increased lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical research. This compound is particularly useful as an intermediate in the synthesis of complex heterocycles or bioactive molecules. Its well-defined structure ensures consistent performance in demanding transformations, supporting precision in medicinal chemistry and material science applications.

Methyl 2-hydroxy-6-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate structure

1804634-45-4 structure

Product Name:Methyl 2-hydroxy-6-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate

CAS No:1804634-45-4

MF:C₈H₅F₃INO₄

MW:363.02928519249

CID:4831473

Update Time:2025-10-06

Methyl 2-hydroxy-6-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-hydroxy-6-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate
- Inchi： 1S/C8H5F3INO4/c1-16-7(15)3-2-4(17-8(9,10)11)5(12)13-6(3)14/h2H,1H3,(H,13,14)
- InChI Key： BSNQXTOYNABJIB-UHFFFAOYSA-N
- SMILES： IC1=C(C=C(C(=O)OC)C(N1)=O)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 427
XLogP3: 1.8
Topological Polar Surface Area: 64.599

Methyl 2-hydroxy-6-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029096341-1g	Methyl 2-hydroxy-6-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate	1804634-45-4	97%	1g	$1,445.30	2022-04-02

Methyl 2-hydroxy-6-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate Related Literature

1. Emerging enantiomeric resolution materials with homochiral nano-fabrications

Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
2. Evolution and characterization of a benzylguanine-binding RNA aptamer†

J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
3. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
4. Embedding cyclic nitrone in mesoporous silica particles for EPR spin trapping of superoxide and other radicals†

Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
5. Excellent kinetics of single-phase Gd-doped ceria fuel electrodes in solid oxide cells†

Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431

Additional information on Methyl 2-hydroxy-6-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate

Comprehensive Overview of Methyl 2-hydroxy-6-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804634-45-4)

The compound Methyl 2-hydroxy-6-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804634-45-4) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethoxy group and an iodo substituent, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel drug candidates and crop protection agents.

In recent years, the demand for fluorinated compounds like Methyl 2-hydroxy-6-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing focus on sustainable chemistry and green synthesis methods. The compound's CAS No. 1804634-45-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Its applications span medicinal chemistry, where it serves as a building block for kinase inhibitors and antiviral agents, as well as in material science for designing advanced functional materials.

One of the key advantages of Methyl 2-hydroxy-6-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate is its versatility in cross-coupling reactions, a topic widely discussed in organic chemistry forums. The presence of the iodo group facilitates palladium-catalyzed transformations, enabling the creation of complex molecular architectures. This property is particularly valuable in the context of high-throughput screening and combinatorial chemistry, where rapid access to diverse compound libraries is essential.

From an SEO perspective, queries such as "synthesis of Methyl 2-hydroxy-6-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate" or "CAS 1804634-45-4 suppliers" are trending among researchers. The compound's spectroscopic data (e.g., NMR, HPLC) and storage conditions are also frequently sought after, underscoring the need for detailed technical documentation. Additionally, its potential role in cancer research and neurodegenerative disease studies has sparked interest, as evidenced by its inclusion in several patent applications.

In conclusion, Methyl 2-hydroxy-6-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804634-45-4) represents a critical tool for modern chemical research. Its multifaceted applications, combined with the rising demand for fluorinated building blocks, position it as a compound of enduring significance. Future studies may further elucidate its potential in targeted drug delivery and precision agriculture, solidifying its place in the scientific community.